Cas no 123053-16-7 (1H-Azepine-2-carboxylicacid, hexahydro-2-methyl-, (S)- (9CI))

1H-Azepine-2-carboxylicacid, hexahydro-2-methyl-, (S)- (9CI) structure
123053-16-7 structure
Product Name:1H-Azepine-2-carboxylicacid, hexahydro-2-methyl-, (S)- (9CI)
CAS No:123053-16-7
MF:C8H15NO2
MW:157.210202455521
CID:104314
PubChem ID:14463976
Update Time:2025-04-18

1H-Azepine-2-carboxylicacid, hexahydro-2-methyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-2-carboxylicacid, hexahydro-2-methyl-, (S)- (9CI)
    • (S)-2-Methylazepane-2-carboxylicacid
    • SB47771
    • 123053-16-7
    • 1H-Azepine-2-carboxylicacid,hexahydro-2-methyl-,(S)-(9CI)
    • (2S)-2-methylazepane-2-carboxylic acid
    • (S)-2-Methylazepane-2-carboxylic acid
    • Inchi: 1S/C8H15NO2/c1-8(7(10)11)5-3-2-4-6-9-8/h9H,2-6H2,1H3,(H,10,11)/t8-/m0/s1
    • InChI Key: HENFVIRGSOIAEG-QMMMGPOBSA-N
    • SMILES: OC([C@]1(C)CCCCCN1)=O

Computed Properties

  • Exact Mass: 157.110278721g/mol
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 49.3Ų
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